Cas no 946325-58-2 (4-methoxy-6-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine)

• Product Name: 4-methoxy-6-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine
• CAS No: 946325-58-2
• MF: C₁₈H₂₄N₄O₄S
• MW: 392.472562789917
• CID: 6453550
• Update Time: 2025-06-09

4-methoxy-6-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine
• 4-methoxy-6-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]-2-methylpyrimidine

• Inchi： 1S/C18H24N4O4S/c1-13-11-15(5-6-16(13)25-3)27(23,24)22-9-7-21(8-10-22)17-12-18(26-4)20-14(2)19-17/h5-6,11-12H,7-10H2,1-4H3
• InChI Key： GOBUEHUAUZGLQH-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(S(C3=CC=C(OC)C(C)=C3)(=O)=O)CC2)=CC(OC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-methoxy-6-4-(4-methoxy-3-methylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine

Compound CAS No 946325-58-2: 4-Methoxy-6-[4-(4-Methoxy-3-Methylbenzenesulfonyl)-Piperazin-1-yl]-2-Methylpyrimidine

The compound CAS No 946325-58-2, known as 4-Methoxy-6-[4-(4-Methoxy-3-Methylbenzenesulfonyl)-Piperazin-1-yl]-2-Methylpyrimidine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyrimidine core, which is a six-membered aromatic ring with two nitrogen atoms, substituted with various groups that contribute to its functionality.

The pyrimidine ring in this compound is substituted at positions 2, 4, and 6. At position 2, there is a methyl group, while position 4 bears a methoxy group. The most complex substitution occurs at position 6, where a piperazine ring is attached. Piperazine is a six-membered ring containing two nitrogen atoms, which is further substituted at its para position with a benzenesulfonyl group. This benzenesulfonyl group itself is substituted with a methoxy group at the para position and a methyl group at the meta position. The combination of these substituents creates a highly functionalized molecule with potential applications in drug design.

Recent studies have highlighted the importance of such molecules in targeting specific biological pathways. The presence of the sulfonyl group suggests potential sulfonamide-like activity, which is often associated with kinase inhibition. Piperazine rings are commonly found in drugs due to their ability to act as hydrogen bond donors and acceptors, enhancing their bioavailability and interaction with target proteins. The methoxy groups on the benzene ring contribute to increased lipophilicity and stability, which are desirable properties for drug candidates.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic aromatic substitution, coupling reactions, and cyclization steps. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for preclinical studies. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has further streamlined the production process.

In terms of biological activity, this compound has shown promising results in vitro against various enzyme targets. For instance, it exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. Preclinical studies have also demonstrated its ability to modulate signaling pathways associated with neurodegenerative diseases. These findings underscore its potential as a lead compound for drug development.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies reveal that the sulfonyl group plays a critical role in stabilizing interactions within the active site of the target enzyme. The piperazine ring also contributes significantly to binding affinity by forming hydrogen bonds with key residues.

Recent advancements in medicinal chemistry have emphasized the importance of multi-target drug design to address complex diseases such as cancer and Alzheimer's disease. This compound's structural features make it an ideal candidate for such approaches due to its ability to interact with multiple targets simultaneously. Researchers are currently exploring its potential as a dual inhibitor of kinase and protease pathways.

In conclusion, CAS No 946325-58-2 represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure, combined with advanced synthetic methods and promising biological activity, positions it as a valuable asset in the pursuit of novel drug candidates. As research continues to unravel its full potential, this compound stands at the forefront of innovative medicinal chemistry.